Cas no 91061-37-9 (Methyl 3,4-dimethyl-5-hydroxybenzoate)
Methyl 3,4-dimethyl-5-hydroxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3,4-dimethyl-5-hydroxybenzoate
-
- Inchi: 1S/C10H12O3/c1-6-4-8(10(12)13-3)5-9(11)7(6)2/h4-5,11H,1-3H3
- InChI Key: WRXQUHHOMXXQCK-UHFFFAOYSA-N
- SMILES: OC1=CC(C(=O)OC)=CC(C)=C1C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 191
- XLogP3: 2.1
- Topological Polar Surface Area: 46.5
Methyl 3,4-dimethyl-5-hydroxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015015313-250mg |
Methyl 3,4-dimethyl-5-hydroxybenzoate |
91061-37-9 | 97% | 250mg |
$480.00 | 2023-08-31 | |
| Alichem | A015015313-500mg |
Methyl 3,4-dimethyl-5-hydroxybenzoate |
91061-37-9 | 97% | 500mg |
$855.75 | 2023-08-31 | |
| Alichem | A015015313-1g |
Methyl 3,4-dimethyl-5-hydroxybenzoate |
91061-37-9 | 97% | 1g |
$1504.90 | 2023-08-31 |
Methyl 3,4-dimethyl-5-hydroxybenzoate Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
Additional information on Methyl 3,4-dimethyl-5-hydroxybenzoate
Methyl 3,4-dimethyl-5-hydroxybenzoate (CAS No. 91061-37-9): A Comprehensive Overview
Methyl 3,4-dimethyl-5-hydroxybenzoate, identified by its Chemical Abstracts Service (CAS) number 91061-37-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This ester derivative of hydroxybenzoic acid has garnered attention due to its unique structural properties and potential applications in various scientific domains. The presence of both methyl and hydroxyl functional groups makes it a versatile molecule, suitable for further chemical modifications and biological studies.
The compound's structure, featuring a benzene ring substituted with a methyl group at the 3rd and 4th positions and a hydroxyl group at the 5th position, contributes to its reactivity and interaction with biological systems. Such structural features are often exploited in the design of pharmaceutical intermediates and active ingredients. The hydroxyl group, in particular, can participate in hydrogen bonding, enhancing the compound's solubility and bioavailability, which are critical factors in drug development.
In recent years, the study of natural products and their derivatives has seen a resurgence in pharmaceutical research. Methyl 3,4-dimethyl-5-hydroxybenzoate is one of the many compounds derived from plant sources that have been investigated for their pharmacological properties. Researchers have been exploring its potential as an anti-inflammatory agent, thanks to its ability to modulate certain enzymatic pathways involved in inflammation. Preliminary studies suggest that it may inhibit the activity of lipoxygenase and cyclooxygenase enzymes, which are key players in the inflammatory response.
The compound's aromatic ring system also makes it a candidate for use in material science applications. For instance, it can be incorporated into polymers to enhance their thermal stability and mechanical properties. Additionally, its ability to form complex coordination complexes with metal ions has been explored for applications in catalysis and sensing technologies. These findings highlight the multifaceted nature of Methyl 3,4-dimethyl-5-hydroxybenzoate and its broad utility across different scientific disciplines.
One of the most exciting areas of research involving Methyl 3,4-dimethyl-5-hydroxybenzoate is its potential role in neuroprotective therapies. Studies have indicated that compounds with similar structural motifs may help protect against neurodegenerative diseases by scavenging reactive oxygen species and reducing oxidative stress. The hydroxyl group's ability to act as a hydrogen bond acceptor is particularly relevant here, as it allows the compound to interact effectively with biological targets in the brain. Further research is needed to fully elucidate these mechanisms and explore their therapeutic implications.
The synthesis of Methyl 3,4-dimethyl-5-hydroxybenzoate is another area of active interest. Chemists have developed several synthetic routes to produce this compound efficiently and on an industrial scale. One common method involves the esterification of 3,4-dimethoxyhydroquinone with methanol in the presence of an acid catalyst. This approach offers good yields and selectivity, making it suitable for large-scale production. Additionally, green chemistry principles have been applied to develop more environmentally friendly synthetic pathways, reducing waste and minimizing hazardous byproducts.
The analytical characterization of Methyl 3,4-dimethyl-5-hydroxybenzoate is also crucial for ensuring its purity and quality. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly used to confirm its molecular structure and assess its purity. These analytical methods provide detailed information about the compound's chemical environment, helping researchers understand how it interacts with other molecules.
In conclusion, Methyl 3,4-dimethyl-5-hydroxybenzoate (CAS No. 91061-37-9) is a compound with significant potential across multiple fields of research. Its unique structural features make it valuable for pharmaceutical applications, material science innovations, and neuroprotective therapies. As research continues to uncover new applications for this compound, it will undoubtedly play an important role in advancing scientific knowledge and developing new technologies.
91061-37-9 (Methyl 3,4-dimethyl-5-hydroxybenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)